Cas no 7440-47-3 (Chromium)
Chromium structure
Product name:Chromium
Chromium Chemical and Physical Properties
Names and Identifiers
-
- Chromium(III) atomic absorption standard solution
- chromium coating quality balzers 0.7-3.5 mm
- ChromiumpelletsNmm
- ChromiumflakesNmmanddown
- ChromiumpowderNmesh
- Chromiumlumpelectrolytic
- Chromium(III)
- Chromium solution 1000 ppm
- Chromium solution 10 000 ppm
- Chrome
- Chromium granules
- Chromium crystallite pieces
- Chromium flakes
- Chromium cubes
- Chromium powder
- Chromium pieces
- Chromium chunks
- Chromium
- Chromium ICP Standard
- Chromium ICP Std.
- Chromium Standard
- Chromiummetal
- Chrom
- Chromium solution
- Cr solution
- cromo
- mL, H2O
- CR000025
- CR000020
- CR000040
- CR000170
- CR000150
- CR000050
- CR000030
- CR000180
- CR000060
- CR000070
- CR000080
- CR000090
- CR000110
- CR000130
- CR000140
- CR000160
- CR000120
- CR000190
- CR000360
- CR000191
- CR004700
- CR007910
- CR007920
- CR004850
- CR008010
- CR000100
- CR000340
- CR004300
- CR004200
- CR004600
- CR006025
- CR000220
- CR006115
- CR007905
- CR000310
- CR006021
- CR006110
- CR000240
- CR006100
- CR006020
- CR000210
- CR007902
- CR006031
- CR007930
- CR000230
- Chromium atom
- Chromium compounds
- Chromium metal
- Chrome [French]
- Chrom [German]
- Chromium, elemental
- Cr
- Chromium, metal
- 24Cr
- Chromium, metal and insol. salts
- 0R0008Q3JB
- Chromium, metal and chromium(III) compounds
- Chromium metal [Chromium and chromium compounds]
- Chromium, 99+%, pure, powder
- chromium anion
- Chromium chips
- Chromium pellets
- chromide(-I)
- chro
- Chromium Hollow Cathode Lamp: 2.0' Diameter, 4-pin, Cableless
- Chromium, rod, 1.0 mm diameter, length 50 mm, purity 99.7+%
- Chromium, lump, 10 mm max. lump size, weight 50 g, purity 99.95%
- ALPASTE RRA 030
- Chromium, powder, max. particle size 200 micron, weight 100 g, purity 99.+%
- Chromium Standard: Cr @ 1000 microg/mL in 5% HNO3
- 10A - Metals
- Chromium pieces, electrolytic, 6mm & down, 99.997% (metals basis)
- Chromium single crystal disc, 10mm (0.39in) dia, 1-3mm (0.04-0.1in) thick, (111) orientation, +/-0.5 degrees
- CHEBI:33010
- Chromium, powder, max. particle size 38 micron, weight 500 g, purity 99.+%
- C06268
- Chromium, powder, max. particle size 45 micron, weight 1000 g, min. particle size 38 micron
- Chromium AA Standard: Cr @ 1000 microg/mL in 5% HCl
- Chromium, foil, thickness 1.0 mm, size 12.5 x 12.5 mm, purity 99.99%
- Chromium, microfoil, disks, 25mm, thinness 1.0mum, specific density 719mug/cm2, permanent mylar 3.5mum support, 99.99+%
- Chromium, rod, 25mm, diameter 2.0mm, 99.7+%
- Chromium powder, -100 mesh
- AKOS015833211
- Chromium, foil, thickness 1.5 mm, size 100 x 100 mm, purity 99.99%
- Chromium, chips, thickness ~2 mm, 99.5%
- Chromium, powder, max. particle size 45 micron, weight 100 g, min. particle size 38 micron
- CHROMIUM [HSDB]
- Chromium, powder, max. particle size 45 micron, weight 50 g, min. particle size 38 micron
- Chromium Metal Chips
- Chromium sputtering target, 76.2mm (3.0in) dia x 6.35mm (0.250in) thick
- Chromium, powder, max. particle size 45 micron, weight 500 g, min. particle size 38 micron
- Chromium, powder, <10 mean particle size (micron), weight 200 g, purity 99%
- Q725
- UNII-0R0008Q3JB
- Chromium - Cr @ 1000 microg/g in Hydrocarbon Oil
- Chromium, foil, 50x50mm, thickness 3.0mm, hard, 99.95%
- Chromium, foil, thickness 2.0 mm, size 50 x 50 mm, purity 99.99%
- Chromium, lump, 10 mm max. lump size, weight 20 g, purity 99.99%
- Chromium, chunks, >=99.99% trace metals basis
- MFCD00010944
- Chromium Standard: Cr @ 10000 microg/mL in 5% HCl
- Chromium cubes, typically 6.35mm (0.25in) square
- Chromium, puriss., 98.0%
- Chromium Metal Organic Framework
- Chromium Standard: Cr @ 10000 microg/mL in 5% HNO3
- Epitope ID:114071
- Chromium Powder, 99.5% Nano
- Chromium, foil, 50x50mm, thickness 2.0mm, hard, 99.7+%
- Chromium single crystal disc, 10mm (0.39in) dia, 1-3mm (0.04-0.1in) thick, (100) orientation, +/-0.5 degrees
- Chromium, rod, length 25 mm, 0.5 mm diameter, purity 99.7+%
- Chromium, foil, thickness 1.0 mm, size 75 x 75 mm, purity 99.99%
- Chromium, microfoil, disks, 10mm, thinness 0.5mum, specific density 355mug/cm2, permanent mylar 3.5mum support, 99.99+%
- CHROMIUM ELEMENT
- CHROMIUM [VANDF]
- Chromium, powder, 38 max. part. size (micron), weight 100 g, purity 99.0+%
- Chromium, coating quality, 99.95%, grit
- Chromium, powder, 200 max. part. size (micron), weight 2000 g, purity 99.0+%
- Chromium single crystal, 8-10mm (0.3-0.4in) dia, (110) orientation, +/-2 degrees
- Chromium - Cr @ 1000 microg/mL in 5% HNO3
- Chromium Hollow Cathode Lamp: 1.5' Diameter, 2-pin, Non-Coded
- Ultra Thin Chromium Nanofoil
- Q27115184
- Chromium - Cr @ 5000 microg/g in Hydrocarbon Oil
- Chromium, microfoil, disks, 10mm, thinness 0.025mum, specific density 18.21mug/cm2, permanent mylar 3.5mum support, 99.99+%
- Chromium, rod, 10mm, diameter 2.0mm, 99.7+%
- Chromium, rod, 10mm, diameter 5.0mm, 99.7+%
- Chromium, foil, thickness 0.5 mm, size 12.5 x 12.5 mm, purity 99.99%
- Chromium pieces, 1-25mm (0.04-1in)
- Chromium, lump, 10 mm max. lump size, weight 100 g, purity 99.95%
- Chromium, lump, 25 mm max. lump size, weight 500 g, purity 99.95%
- Chromium, microfoil, disks, 10mm, thinness 1.0mum, specific density 719mug/cm2, permanent mylar 3.5mum support, 99.99+%
- Chromium crystallites
- Chromium, sputtering target, diam. x thickness 3.00 in. x 0.125 in., 99.95% trace metals basis
- Chromium, ion (Cr1-)
- DTXCID1011022
- Chromium, foil, thickness 0.5 mm, size 100 x 100 mm, purity 99.99%
- Chromium powder, -325 mesh
- Chromium, foil, thickness 0.75 mm, size 25 x 25 mm, tolerance 0.2
- Chromium Hollow Cathode Lamp: 2.0' Diameter, 9-pin, Non-Coded
- Sulfur-Free Chromium Standard: Cr @ 5000 microg/g in Hydrocarbon Oil
- Chromium cubes, 12.5mm (0.492in) square
- Chromium single crystal, 8-10mm (0.3-0.4in) dia, (100) orientation, +/-2 degrees
- Chromium, ion (Cr 3+)
- Chromium powder, -100+325 mesh
- Chromium, powder, 200 max. part. size (micron), weight 200 g, purity 99.0+%
- Chromium, powder, max. particle size 45 micron, weight 200 g, min. particle size 38 micron
- CHROMIUM [INCI]
- Chromium, rod, 50mm, diameter 2.0mm, 99.7+%
- DTXSID401315238
- Chromium Nanopowder
- Chromium granules, -4+7 mesh
- Chromium pieces, 3-12mm (0.12-0.47in)
- Chromium, rod, 25mm, diameter 5.0mm, 99.7+%
- Chromium, ion(Cr3+)
- Chromium, foil, thickness 1.0 mm, size 50 x 50 mm, purity 99.99%
- Chromium, microfoil, disks, 10mm, thinness 0.25mum, specific density 178.7mug/cm2, permanent mylar 3.5mum support, 99.99+%
- Chromium, powder, max. particle size 200 micron, weight 1000 g, purity 99.+%
- Chromium, rod, 8.0 mm diameter, length 50 mm, purity 99.7+%
- Chromium, powder, <10 mean particle size (micron), weight 100 g, purity 99%
- BioChrome
- Chromium, foil, thickness 2.0 mm, size 100 x 100 mm, purity 99.99%
- Chromium, rod, 50mm, diameter 5.0mm, 99.7+%
- Chromium, powder, 200 max. part. size (micron), weight 50 g, purity 99.0+%
- Chromium chunks, 2-15mm (0.08-0.59in)
- Chromium Standard: Cr @ 10 microg/mL in 2% HNO3
- Chromium sputtering target, 50.8mm (2.0in) dia x 3.18mm (0.125in) thick
- Chromium, powder, >=99% trace metals basis, -325 mesh
- Chromium, lump, 10 mm max. lump size, weight 100 g, purity 99.99%
- CHEBI:28073
- Chromium, bar, 100mm x 2mm x 2mm, 99.7+%
- 19498-56-7
- Chromium, foil, thickness 0.5 mm, size 10 x 10 mm, purity 99.7+%
- chromide(1-)
- Chromium powder, -200 mesh
- Chromium, powder, max. particle size 38 micron, weight 200 g, purity 99.+%
- Sulfur-Free Chromium Concentrate: Cr @ approx. 3.5 wt% in Hydrocarbons
- NS00099583
- Chromium, foil, thickness 2.0 mm, size 25 x 25 mm, purity 99.99%
- Chromium pieces, 2-3mm (0.08-0.12in) thick
- Chromium powder, -10+20 mesh
- Chromium single crystal, 8-10mm (0.3-0.4in) dia, random orientation
- Chromium, lump, 10 mm max. lump size, weight 20 g, purity 99.95%
- Chromium, rod, 8.0 mm diameter, length 100 mm, purity 99.7+%
- Chromium single crystal, 8-10mm (0.3-0.4in) dia, (111) orientation, +/-2 degrees
- CHROMIUM ION
- Chromium, foil, thickness 1.0 mm, size 25 x 25 mm, purity 99.99%
- Chromium, lump, 25 mm max. lump size, weight 50 g, purity 99.95%
- Chromium, foil, thickness 1.5 mm, size 25 x 25 mm, purity 99.99%
- Chromium, chips, 99.995% trace metals basis
- Chromium Metallicum
- Chromium, rod, 0.5 mm diameter, length 50 mm, purity 99.7+%
- Chromium, foil, thickness 1.5 mm, size 50 x 50 mm, purity 99.99%
- Chromium, microfoil, disks, 25mm, thinness 0.05mum, specific density 37.27mug/cm2, permanent mylar 3.5mum support, 99.99+%
- EC 231-157-5
- Chromium, ion (Cr3 )
- Chromium Standard: Cr @ 1000 microg/g in Hydrocarbon Oil
- Chromium pieces, 3-8mm (0.1-0.31in)
- DTXSID3031022
- Chromium, rod, 100mm, diameter 5.0mm, 99.7+%
- Chromium, foil, thickness 0.5 mm, size 50 x 50 mm, purity 99.99%
- Chromium, lump, 10 mm max. lump size, weight 50 g, purity 99.99%
- CHROMIUM, METALLIC [IARC]
- Chromium, powder, max. particle size 38 micron, weight 50 g, purity 99.+%
- Chromium, microfoil, disks, 25mm, thinness 0.5mum, specific density 355mug/cm2, permanent mylar 3.5mum support, 99.99+%
- Cr(-)
- Chromium, powder, mean particle size <10 micron, weight 50 g, purity 99%
- Titanium Metal Organic Framework
- DB11136
- EINECS 231-157-5
- Chromium Standard: Cr @ 1000 microg/mL in 5% HCl
- CHROMIUM FULLERIDE (CRC20)
- CHROMIUM [WHO-DD]
- Chromium Nanoprisms
- 7440-47-3
- Chromium MOF
- Chromium, foil, 25x25mm, thickness 2.0mm, hard, 99.7+%
- Chromium, lump, 25 mm max. lump size, weight 1000 g, purity 99.95%
- Chromium, microfoil, disks, 10mm, thinness 0.05mum, specific density 37.27mug/cm2, permanent mylar 3.5mum support, 99.99+%
- Chromium, rod, 100mm, diameter 2.0mm, 99.7+%
- Chromium, powder, max. particle size 200 micron, weight 500 g, purity 99.+%
- Chromium, microfoil, disks, 25mm, thinness 0.25mum, specific density 178.7mug/cm2, permanent mylar 3.5mum support, 99.99+%
- CCRIS 159
- Chromium, foil, 100x100mm, thickness 3.0mm, hard, 99.95%
- Chromium, lump, 25 mm max. lump size, weight 100 g, purity 99.95%
- Chromium, powder, mean particle size <10 micron, weight 20 g, purity 99%
- VYZAMTAEIAYCRO-UHFFFAOYSA-N
- Chromium Nanorods
- Chromium, foil, thickness 1.0 mm, size 100 x 100 mm, purity 99.99%
- CHROMIUM, METALLIC (IARC)
- Chromium pieces, irregular
- Silica (SiO2) Photoelectric Crystal
- Chromium, lump, 10 mm max. lump size, weight 200 g, purity 99.95%
- Chromium Micro Powder
- HSDB 910
- Chromium, foil, thickness 0.5 mm, size 25 x 25 mm, purity 99.99%
- Chromium, powder, 99.5%, -100 mesh
- Chromium Metal-Organic Framework
- Chromium, lump, 25 mm max. lump size, weight 200 g, purity 99.95%
- Chromium single crystal disc, 10mm (0.39in) dia, 1-3mm (0.04-0.1in) thick, (110) orientation, +/-0.5 degrees
- Chromium, powder, max. particle size 38 micron, weight 1000 g, purity 99.+%
- Chromium, lump, 10 mm max. lump size, weight 10 g, purity 99.99%
- Chromium Standard: Cr @ 5000 microg/g in Hydrocarbon Oil
- Chromium crystallite pieces, 2-15mm (0.08-0.59in)
- Chromium, lump, 10 mm max. lump size, weight 200 g, purity 99.99%
- Dinakrome
- Sulfur-Free Chromium Standard: Cr @ 1000 microg/g in Hydrocarbon Oil
- ALPASTE RRA 050
- Chromium - Cr @ 1000 microg/mL in 5% HCl
- CHROMIUM [MI]
- 3D printing spherical chrome powder
- chips, thickness ~1mm, 99.95% metals basis
-
- MDL： MFCD00010944
- Inchi： 1S/Cr
- InChI Key： VYZAMTAEIAYCRO-UHFFFAOYSA-N
- SMILES： [Cr]
Computed Properties
- Exact Mass: 51.94050
- Monoisotopic Mass: 51.940512
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 1
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Silver gray solid
- Density: 7.14 g/mL at 25 °C(lit.)
- Melting Point: 1857 °C (lit.)
- Boiling Point: 2672 °C(lit.)
- Flash Point: 50 °F
- Solubility: Insoluble in water, nitric acid, dilute hydrochloric acid and sulfuric acid.
- Water Partition Coefficient: Insoluble in water.
- Stability/Shelf Life: Stable. Incompatible with carbonates, strong bases, mineral acids, lithium, sulfur dioxide, strong acids.
- PSA: 0.00000
- LogP: 0.00000
- Solubility: Insoluble in water, nitric acid, dilute hydrochloric acid and sulfuric acid.
- Sensitiveness: Sensitive to air
- Merck: 13,2252
- Vapor Pressure: 0 mmHg (approx)
Chromium Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H400
- Warning Statement： P273
- Hazardous Material transportation number：UN 2924 3/PG 2
- WGK Germany：3
- Hazard Category Code： R40
- Safety Instruction： S16-S26-S36/37/39-S45-S36/37-S27
- RTECS：GB4200000
-
Hazardous Material Identification：
- PackingGroup：III
- Risk Phrases：R40
- HazardClass：4.1
- Packing Group：III
- Hazard Level：4.1
- Storage Condition：Argon filled storage
- TSCA：Yes
Chromium Customs Data
- Customs Data：
China Customs Code:
8112210000
Chromium Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 42310-50g |
Chromium cubes, typically 6.35mm (0.25in) square, 99.95% (metals basis) |
7440-47-3 | 99.95% | 50g |
￥2764.00 | 2023-02-27 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R097615-100g |
Chromium |
7440-47-3 | 53-105um | 100g |
￥1536 | 2023-09-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 00472-100g |
Chromium pieces, 3-12mm (0.12-0.47in), 99.2% (metals basis) |
7440-47-3 | 99.2% | 100g |
￥1541.00 | 2022-09-19 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0070019235-100g |
Chromium |
7440-47-3 | 100g |
¥ 76.5 | 2024-07-20 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 38494-250g |
Chromium pieces, 2-3mm (0.08-0.12in) thick, 99.995% (metals basis) |
7440-47-3 | 99.995% | 250g |
￥7075.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44565-50g |
Chromium chunks, 2-15mm (0.08-0.59in), 99.996% (metals basis) |
7440-47-3 | 99.996% | 50g |
￥4934.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44565-10g |
Chromium chunks, 2-15mm (0.08-0.59in), 99.996% (metals basis) |
7440-47-3 | 99.996% | 10g |
￥1243.00 | 2023-03-15 | |
| abcr | AB204616-10 g |
Chromium chunks, 2-15mm (0.08-0.59in), 99.996% (metals basis); . |
7440-47-3 | 99.996% | 10g |
€109.00 | 2023-06-23 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | GF93615273-1EA |
Chromium |
7440-47-3 | purity 99.99% | 1ea |
¥19369.49 | 2023-11-05 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | GF91709196-2EA |
Chromium |
7440-47-3 | 99.99+% | 2EA |
￥20952.12 | 2022-02-23 |
Chromium Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7440-47-3)Chromium(III) atomic absorption standard solution
Order Number:18910862
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:11
Price ($):discuss personally
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7440-47-3)Chromium
Order Number:A1210985
Stock Status:in Stock/in Stock/in Stock/in Stock/in Stock/in Stock
Quantity:10g/50g/100g/500g/2.5kg/250g
Purity:99%/99%/99%/99%/99%/99%
Pricing Information Last Updated:Friday, 30 August 2024 03:55
Price ($):241.0/949.0/377.0/261.0/439.0/217.0
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7440-47-3)Chromium-50
Order Number:25904390
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:14
Price ($):discuss personally
Chromium Related Literature
-
Sadaf Sarfraz,Safdar Ameer,Mohsin Javed,Shahid Iqbal,Samar O. Aljazzar,Manzar Zahra,Shahid Amin,Khizar Hussain Shah,Mohammed A. S. Abourehab,Eslam B. Elkaeed,Nasser S. Awwad,Hala A. Ibrahium RSC Adv. 2022 12 23898
-
Richard D. Tilley,David A. Jefferson J. Mater. Chem. 2002 12 3809
-
Rekha M. Y.,M. K. Punith Kumar,Chandan Srivastava RSC Adv. 2016 6 62083
-
4. X-ray photoelectron/Auger electron spectroscopic study of the initial oxidation of chromium metalGeoffrey C. Allen,Philip M. Tucker,Robert K. Wild J. Chem. Soc. Faraday Trans. 2 1978 74 1126
-
Samantha M. Schmuecker,Dale Clouser,Theodore J. Kraus,Brian M. Leonard Dalton Trans. 2017 46 13524
-
Osamu Kujirai,Kei Yamada,Ryosuke Hasegawa J. Anal. At. Spectrom. 1993 8 481
-
Xian Huang,Paul C. M. Fossati,Laure Martinelli,Sophie Bosonnet,Laurence Latu-Romain,Yves Wouters Phys. Chem. Chem. Phys. 2022 24 10488
-
Preeti Garg,Gurpreet Kaur,Ganga Ram Chaudhary New J. Chem. 2018 42 1141
-
Kamlesh Shrivas,Swapan Sahu,Goutam Kumar Patra,Nitin Kumar Jaiswal,Ravi Shankar Anal. Methods 2016 8 2088
-
Fan Yu,Bing-Qian Hu,Xiao-Ning Wang,Yu-Meng Zhao,Jia-Luo Li,Bao Li,Hong-Cai Zhou J. Mater. Chem. A 2020 8 2083
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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Purity:98%
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